5,5-Diethyl-3,3-dimethyl-6-(2-phenylethynyl)oxane-2,4-dione

• Molecular Formula: C19H22O3
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 5,5-diethyl-3,3-dimethyl-6-(2-phenylethynyl)oxane-2,4-dione
• InChI: InChI=1S/C19H22O3/c1-5-19(6-2)15(13-12-14-10-8-7-9-11-14)22-17(21)18(3,4)16(19)20/h7-11,15H,5-6H2,1-4H3
• InChI Key: ACYJHSKFIFZBFZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C(OC(=O)C(C1=O)(C)C)C#CC2=CC=CC=C2)CC

Description

5,5-Diethyl-3,3-dimethyl-6-(2-phenylethynyl)oxane-2,4-dione is an organic compound with a complex structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,5-Diethyl-3,3-dimethyl-6-(2-phenylethynyl)oxane-2,4-dione typically involves multi-step organic reactions. One common method includes the alkylation of a precursor molecule followed by cyclization and functional group modifications. Specific reaction conditions such as temperature, solvents, and catalysts are crucial for achieving high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. Techniques such as continuous flow reactors and automated synthesis can be employed to enhance efficiency and consistency in production.

Chemical Reactions Analysis

Types of Reactions

5,5-Diethyl-3,3-dimethyl-6-(2-phenylethynyl)oxane-2,4-dione can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are tailored to achieve the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

5,5-Diethyl-3,3-dimethyl-6-(2-phenylethynyl)oxane-2,4-dione has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5,5-Diethyl-3,3-dimethyl-6-(2-phenylethynyl)oxane-2,4-dione involves its interaction with specific molecular targets. These interactions can modulate biological pathways and result in various effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Compounds similar to 5,5-Diethyl-3,3-dimethyl-6-(2-phenylethynyl)oxane-2,4-dione include other oxane derivatives and molecules with similar functional groups.